Cas no 64356-97-4 (Benzene, [3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]-)

• Product Name: Benzene, [3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]-
• CAS No: 64356-97-4
• MF: C₁₃H₇F₁₃
• MW: 410.173929452896
• CID: 1678373
• PubChem ID: 11212014
• Update Time: 2025-04-21

Benzene, [3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]-
• [3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]benzene
• DTXSID20458928
• SCHEMBL7751952
• 1-phenyl-2,2-bis (trifluoromethyl)-3,3,4,4,5,5,5-heptafluoropentane
• 64356-97-4
• 3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentylbenzene

• Inchi： 1S/C13H7F13/c14-9(15,10(16,17)13(24,25)26)8(11(18,19)20,12(21,22)23)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： UERGJYOTMNFNRT-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(C(F)(F)F)(C(F)(F)F)CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 410.03401
• Monoisotopic Mass: 410.0340163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0